Cas no 80880-36-0 (Pentanoic acid, 5-hydroxy-, 5-hydroxypentyl ester)

Pentanoic acid, 5-hydroxy-, 5-hydroxypentyl ester structure
80880-36-0 structure
Product Name:Pentanoic acid, 5-hydroxy-, 5-hydroxypentyl ester
CAS No:80880-36-0
MF:C10H20O4
MW:204.263403892517
CID:4196722
PubChem ID:13867457
Update Time:2025-04-24

Pentanoic acid, 5-hydroxy-, 5-hydroxypentyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-hydroxy-, 5-hydroxypentyl ester
    • 5-hydroxypentyl 5-hydroxypentanoate
    • 80880-36-0
    • SCHEMBL2297310
    • 5-hydroxypentyl-5-hydroxypentanoate
    • Inchi: 1S/C10H20O4/c11-7-3-1-5-9-14-10(13)6-2-4-8-12/h11-12H,1-9H2
    • InChI Key: TWNFWHHOCNREAW-UHFFFAOYSA-N
    • SMILES: C(OCCCCCO)(=O)CCCCO

Computed Properties

  • Exact Mass: 204.13615911Da
  • Monoisotopic Mass: 204.13615911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.8Ų
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